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Compound of Interest

2-Bromo-1-(methoxymethoxy)-4-
Compound Name:
methylbenzene

Cat. No.: B172401

Technical Guide: 2-Bromo-1-
(methoxymethoxy)-4-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and structural elucidation of 2-Bromo-1-(methoxymethoxy)-4-methylbenzene. This
compound, with the CAS number 104750-60-9, is a halogenated aromatic ether that can serve
as a valuable intermediate in organic synthesis, particularly in the development of
pharmaceutical and agrochemical compounds. The presence of the bromo and methoxymethyl
(MOM) ether functional groups allows for a variety of chemical transformations, making it a
versatile building block in medicinal chemistry and materials science.

Chemical Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
Bromo-1-(methoxymethoxy)-4-methylbenzene. The chemical structure is presented below:

Caption: Chemical structure of 2-Bromo-1-(methoxymethoxy)-4-methylbenzene.
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Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-1-(methoxymethoxy)-4-
methylbenzene is provided in the table below. This data is compiled from various chemical
supplier databases.[1][2]

Property Value

CAS Number 104750-60-9
Molecular Formula CoH11BrO:2
Molecular Weight 231.09 g/mol
Boiling Point 273 °C
Density 1.369 g/cm3
Refractive Index 1.526

Flash Point 116 °C

Synthesis Pathway

The synthesis of 2-Bromo-1-(methoxymethoxy)-4-methylbenzene can be achieved through
a two-step process, starting from the commercially available 4-methylphenol (p-cresol). The
first step involves the regioselective bromination of 4-methylphenol to produce 2-bromo-4-
methylphenol. The subsequent step is the protection of the phenolic hydroxyl group as a
methoxymethyl (MOM) ether.

Step 1: Bromination Step 2: Methoxymethylation

@@ MoM-Cl, Base )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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